Cas no 1390997-99-5 (2-amino-3-(2-methoxy-3-methylphenyl)propanoic acid)

• Product Name: 2-amino-3-(2-methoxy-3-methylphenyl)propanoic acid
• CAS No: 1390997-99-5
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6566503
• PubChem ID: 82395132
• Update Time: 2025-07-21

2-amino-3-(2-methoxy-3-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-methoxy-3-methylphenyl)propanoic acid
• Phenylalanine, 2-methoxy-3-methyl-

• Inchi： 1S/C11H15NO3/c1-7-4-3-5-8(10(7)15-2)6-9(12)11(13)14/h3-5,9H,6,12H2,1-2H3,(H,13,14)
• InChI Key： HWXBCFSGCHTRSY-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=CC=1CC(N)C(=O)O)C)C

Experimental Properties

• Density: 1.177±0.06 g/cm3(Predicted)
• Boiling Point: 345.4±42.0 °C(Predicted)
• pka: 2.30±0.15(Predicted)

Additional information on 2-amino-3-(2-methoxy-3-methylphenyl)propanoic acid

Introduction to 2-amino-3-(2-methoxy-3-methylphenyl)propanoic acid (CAS No. 1390997-99-5)

2-amino-3-(2-methoxy-3-methylphenyl)propanoic acid, identified by the CAS number 1390997-99-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, featuring a unique structural motif combining an amino group, a carboxylic acid moiety, and a phenyl ring with methoxy and methyl substituents, exhibits promising properties that make it a valuable candidate for various biochemical applications.

The molecular structure of 2-amino-3-(2-methoxy-3-methylphenyl)propanoic acid consists of a propanoic acid backbone substituted with an amino group at the second carbon and a phenyl ring at the third carbon, which is further modified by a methoxy group at the second position and a methyl group at the third position of the aromatic ring. This specific arrangement imparts distinct physicochemical properties, including solubility characteristics and reactivity patterns, that are of great interest to researchers developing novel therapeutic agents.

In recent years, the pharmaceutical industry has increasingly focused on identifying and synthesizing compounds that can modulate biological pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The structural features of 2-amino-3-(2-methoxy-3-methylphenyl)propanoic acid suggest potential interactions with enzymes and receptors, making it a compelling scaffold for drug discovery. Specifically, the presence of both amino and carboxylic acid functional groups allows for facile derivatization into amides, esters, or salts, which are common pharmacophores in medicinal chemistry.

One of the most exciting areas of research involving 2-amino-3-(2-methoxy-3-methylphenyl)propanoic acid is its potential as a precursor in the synthesis of enzyme inhibitors. Enzyme inhibition is a key strategy in drug development, as targeting specific enzymes can disrupt pathological processes at their molecular level. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory activity against certain proteases and kinases, which are overexpressed in various diseases. For instance, modifications to the phenyl ring or the side chain could enhance binding affinity to target enzymes while minimizing off-target effects.

The role of 2-methoxy-3-methylphenyl substituents in influencing the biological activity of 2-amino-3-(2-methoxy-3-methylphenyl)propanoic acid has been extensively studied. The methoxy group introduces polarity and hydrogen bonding capabilities, while the methyl group provides steric hindrance that can fine-tune interactions with biological targets. These features make this compound an attractive starting point for structure-activity relationship (SAR) studies aimed at optimizing potency and selectivity.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of 2-amino-3-(2-methoxy-3-methylphenyl)propanoic acid to biological targets with high accuracy. Molecular docking simulations have revealed potential binding pockets on proteins associated with cancer metabolism and inflammatory responses. These findings provide a rational framework for designing analogs with enhanced pharmacological properties. Additionally, virtual screening techniques have been employed to identify lead compounds derived from this scaffold, streamlining the drug discovery process.

The synthesis of 2-amino-3-(2-methoxy-3-methylphenyl)propanoic acid presents both challenges and opportunities for chemists. Traditional synthetic routes involve multi-step organic transformations, including functional group interconversions and protection-deprotection strategies. However, recent innovations in synthetic methodology have simplified these processes considerably. For example, catalytic methods have been developed that enable direct introduction of methoxy and methyl groups onto aromatic rings under mild conditions. Such advancements not only improve efficiency but also reduce waste generation, aligning with green chemistry principles.

The versatility of 1390997-99-5 as a building block in medicinal chemistry has also led to its use in combinatorial chemistry libraries. By generating diverse derivatives through automated synthesis platforms, researchers can rapidly screen large collections of compounds for biological activity. This approach has been particularly successful in identifying novel inhibitors with unique mechanisms of action. Furthermore, biocatalytic methods have been explored as alternative synthetic routes to produce enantiomerically pure forms of this compound, which is crucial for drugs targeting chiral recognition sites.

In conclusion, 1390997-99-5 represents a significant asset in pharmaceutical research due to its structural complexity and functional diversity. The combination of academic investigation and industrial application continues to expand its utility across multiple therapeutic areas. As our understanding of biological systems grows more sophisticated, 1390997-99-5 will likely play an even greater role in developing next-generation therapeutics that address unmet medical needs.